Cas no 2142330-01-4 (3-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid)

• Product Name: 3-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid
• CAS No: 2142330-01-4
• MF: C₂₃H₂₇NO₄
• MW: 381.46478676796
• CID: 6052023
• PubChem ID: 165531989
• Update Time: 2025-11-07

3-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid
• 3-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoic acid
• EN300-1287928
• 2142330-01-4

• Inchi： 1S/C23H27NO4/c1-4-23(15(2)3,13-21(25)26)24-22(27)28-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20H,4,13-14H2,1-3H3,(H,24,27)(H,25,26)
• InChI Key： HBVJRILBTYKFNC-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)(CC)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 381.19400834g/mol
• Monoisotopic Mass: 381.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid

Comprehensive Guide to 3-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid (CAS No. 2142330-01-4)

3-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid (CAS No. 2142330-01-4) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of non-natural amino acids, which are increasingly important in drug discovery and bioconjugation. The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for the amino functionality during solid-phase peptide synthesis (SPPS), a technique that has revolutionized modern peptide chemistry.

The molecular structure of 3-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid features a unique branched alkyl chain at the 3-position, which contributes to its enhanced steric properties compared to standard amino acids. This structural characteristic makes it particularly valuable for creating peptides with improved metabolic stability and modified pharmacokinetic profiles. Researchers are increasingly interested in such modified amino acids as they explore peptide-based therapeutics for various diseases, including diabetes, cancer, and neurological disorders.

In the context of current biopharmaceutical trends, 3-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid represents an important building block for next-generation peptide drugs. The global peptide therapeutics market is projected to grow significantly, driven by advances in targeted drug delivery and the development of peptide conjugates. This compound's ability to introduce specific structural modifications makes it valuable for creating peptide-drug conjugates and biomaterials with tailored properties.

The synthesis and application of Fmoc-protected amino acids like 3-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid have gained attention in combinatorial chemistry and high-throughput screening approaches. These techniques are crucial for accelerating drug discovery processes, especially in the search for novel antimicrobial peptides and receptor-targeted therapeutics. The compound's structural features may contribute to enhanced protease resistance, a key consideration in developing orally bioavailable peptide drugs.

From a chemical properties perspective, 3-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid typically appears as a white to off-white crystalline powder. It is soluble in common organic solvents such as dimethylformamide (DMF) and dichloromethane (DCM), which are frequently used in peptide coupling reactions. The compound's stability under standard Fmoc deprotection conditions (typically using piperidine) makes it compatible with automated peptide synthesizers, a feature highly valued in modern peptide production facilities.

The growing interest in 3-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid reflects broader trends in precision medicine and personalized therapeutics. As researchers develop more sophisticated peptide-based drugs, the demand for specialized amino acid building blocks continues to rise. This compound's unique structure offers opportunities to create peptides with enhanced target specificity and reduced off-target effects, addressing some of the key challenges in drug development today.

In material science applications, derivatives of 3-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid have shown potential for creating bio-inspired materials and molecular scaffolds. The compound's ability to introduce both hydrophobic and hydrogen-bonding elements into peptide sequences makes it valuable for designing self-assembling systems and functional biomaterials. These applications are particularly relevant in fields such as tissue engineering and drug delivery systems, where precise control over molecular interactions is crucial.

Quality control of 3-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid typically involves analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical-grade applications. The growing emphasis on quality by design in drug development has increased the importance of reliable, well-characterized building blocks like this Fmoc-protected amino acid derivative.

From a market perspective, the demand for 3-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid is driven by several factors, including the expansion of contract research organizations (CROs) specializing in peptide synthesis and the increasing investment in peptide-based drug discovery. The compound's versatility makes it attractive for both academic research and industrial applications, with manufacturers offering various packaging options to meet different scale requirements.

Looking ahead, 3-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoic acid is likely to play an important role in emerging areas such as peptide nucleic acids and peptide-based diagnostics. As the boundaries between traditional small molecules and biologics continue to blur, specialized amino acid derivatives like this one will remain essential tools for medicinal chemists and bioconjugation experts working at the forefront of pharmaceutical innovation.